PB-22 7-hydroxyquinoline isomer

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C23H22N2O2/c1-2-3-6-14-25-16-20(19-9-4-5-10-22(19)25)23(26)27-18-12-11-17-8-7-13-24-21(17)15-18/h4-5,7-13,15-16H,2-3,6,14H2,1H3
• InChIKey: SUNZNQGBYFPRIB-UHFFFAOYSA-N

PB-22 7-Hydroxyquinoline Isomer: Procurement-Grade Analytical Reference for Forensic and Cannabinoid Research

PB-22 7-hydroxyquinoline isomer (CAS 1629062-76-5) is a synthetic cannabinoid (SC) analytical reference standard belonging to the quinolinyl ester indole class [1]. It is a positional isomer of PB-22 (QUPIC), a known full agonist at CB1 and CB2 receptors (EC50: 5.1 nM and 37 nM, respectively), differing specifically in the attachment of the hydroxyquinoline ester group at the 7-position instead of the 8-position [2]. As a reference standard, it is essential for forensic toxicology laboratories requiring authenticated material for isomer differentiation in seized samples and metabolism studies .

▸ Analytical reference standard for forensic toxicology

▸ 7-hydroxyquinoline positional isomer of PB-22

▸ Supports isomer differentiation in seized-sample and metabolism studies

• [1] Bertin Bioreagent. PB-22 7-hydroxyquinoline isomer - Analytical Standards - CAT N°: 14521. View Source
• [2] NCATS Inxight Drugs. PB-22. View Source

Why PB-22 7-Hydroxyquinoline Isomer Cannot Be Substituted with Unqualified PB-22 Analogs or Mixtures

Substituting PB-22 7-hydroxyquinoline isomer with PB-22, its 8-hydroxyquinoline counterpart, or other in-class SCs will invalidate forensic and analytical workflows. These compounds produce distinct metabolic and mass spectrometric signatures [1]. Regulatory frameworks often specify particular isomers, meaning that legal control status differs among closely related compounds [2]. For example, 5F-PB-22 and its ten regioisomers exhibit different chromatographic retention times and product ion spectra, necessitating authentic, isomer-pure reference standards for unambiguous identification [3]. Relying on unqualified material risks misidentification, flawed toxicological interpretations, and non-compliance with evidentiary standards.

1

Distinct metabolic and mass spectrometric signatures may invalidate isomer identification if substituted with PB-22 or other analogs.

2

Regulatory scheduling often specifies particular isomers; legal control status can differ, requiring isomer-pure reference standards.

3

Chromatographic retention times and product ion spectra differ significantly among regioisomers; unqualified material may cause misidentification.

• [1] Wohlfarth, A., et al. Metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, by human hepatocyte incubation and high-resolution mass spectrometry. Anal Bioanal Chem, 406(6), 1763-80 (2014). View Source
• [2] Drug Enforcement Administration, Department of Justice. Schedules of Controlled Substances: Extension of Temporary Placement of PB-22, 5F-PB-22, AB-FUBINACA and ADB-PINACA in Schedule I of the Controlled Substances Act. Final order. Fed Regist. 2016 Feb 5;81(24):6175-7. View Source
• [3] Kohyama, E., et al. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicol, 35(1), 56-65 (2017). View Source

Quantitative Differentiation Evidence for PB-22 7-Hydroxyquinoline Isomer

Structural Differentiation: 7- vs. 8-Quinolinyl Ester Linkage Position

PB-22 7-hydroxyquinoline isomer is defined by its ester linkage at the 7-position of the quinoline ring, contrasting with the 8-position linkage of its parent compound PB-22 (QUPIC) [1]. This single positional shift alters the compound's three-dimensional conformation and electronic distribution, which directly impacts its interaction with biological targets and analytical detection systems [2].

Structural Differentiation

Class-level

7-quinolinyl ester linkage; PB-22 is 8-quinolinyl ester

Structural isomer confirmation context

Data to verify

Evidence Dimension	Structural Position of Ester Linkage
Target Compound Data	7-quinolinyl ester
Comparator Or Baseline	PB-22: 8-quinolinyl ester
Quantified Difference	Positional isomer: 7- vs. 8-position substitution
Conditions	Chemical structure

Why This Matters

This positional isomerism is the fundamental basis for differential legal scheduling, metabolic pathways, and chromatographic behavior, making the procurement of the exact 7-hydroxyquinoline isomer essential for definitive analytical and forensic work.

• [1] Bertin Bioreagent. PB-22 7-hydroxyquinoline isomer - Analytical Standards - CAT N°: 14521. View Source
• [2] Kohyama, E., et al. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicol, 35(1), 56-65 (2017). View Source

Mass Spectrometric Differentiation: Unique Product Ion Spectra

A study focusing on the analytical differentiation of 5F-PB-22 and its ten isomers, including the 7-hydroxyquinoline isomer, demonstrated that collision-induced dissociation (CID) provides relative intensity differences in product ions among the isomers, enabling mass spectrometric differentiation [1]. While the protonated molecular ion for all isomers was m/z 377.2, the resulting product ion spectra contained unique fingerprints that allowed for the unambiguous identification of each isomer, a feat not possible with GC-EI-MS alone [1].

Mass Spectrometric Differentiation

Head-to-head

Unique product ion spectrum vs Other 9 isomers

Supports isomer-specific MS differentiation review

LC-MS/MS collision-induced dissociation

Evidence Dimension	Product Ion Spectra (CID of m/z 377.2)
Target Compound Data	Unique relative intensity pattern of product ions specific to 7-hydroxyquinoline isomer
Comparator Or Baseline	Other 9 isomers of 5F-PB-22 (including 6Q, 5Q, 4Q, 3Q, 8IQ, 7IQ, 6IQ, 5IQ, 4IQ)
Quantified Difference	Distinct fragmentation pattern; full differentiation from all other isomers achieved via LC-MS/MS
Conditions	LC-MS/MS analysis using electrospray ionization and collision-induced dissociation

Why This Matters

This evidence confirms that the 7-hydroxyquinoline isomer can be definitively distinguished from its closest structural analogs using standard forensic analytical techniques, but only when an authentic reference standard is available for spectral comparison.

• [1] Kohyama, E., et al. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicol, 35(1), 56-65 (2017). View Source

Chromatographic Separation: LC Differentiation from All Isomers

Using liquid chromatography (LC), a successful separation of 5F-PB-22 from all ten of its isomers, including the 7-hydroxyquinoline isomer, was achieved [1]. This is in contrast to gas chromatography (GC), which failed to separate 5F-PB-22 from the 5-hydroxyquinoline isomer [1]. The ability to chromatographically resolve the 7-hydroxyquinoline isomer from all other isomers is a prerequisite for its definitive identification in complex matrices.

Chromatographic Separation

Head-to-head

Baseline LC separation from all other isomers vs GC fails to separate certain isomers

Supports LC method specificity review

LC method from Kohyama et al.

Evidence Dimension	Chromatographic Resolution
Target Compound Data	Baseline separated from all other isomers
Comparator Or Baseline	Other 9 isomers of 5F-PB-22
Quantified Difference	Complete LC separation; GC failed to separate certain isomers
Conditions	Liquid chromatography method described in Kohyama et al., 2017

Why This Matters

Procurement of the pure 7-hydroxyquinoline isomer is critical for developing and validating robust LC methods that can accurately identify and quantify this specific compound in seized drug materials and biological samples, ensuring forensic results are legally defensible.

• [1] Kohyama, E., et al. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicol, 35(1), 56-65 (2017). View Source

Metabolic Pathway Divergence: Ester Hydrolysis as Primary Route

Human hepatocyte studies on the closely related compounds PB-22 and 5F-PB-22 (both 8-quinolinyl esters) showed that the predominant metabolic pathway was ester hydrolysis, yielding a wide variety of pentylindole-3-carboxylic acid metabolites [1]. The position of the ester linkage (7- vs. 8-position) is expected to influence the rate and extent of this hydrolysis, as well as the subsequent oxidative modifications of the released quinoline and indole moieties. While direct data for the 7-isomer are not published, class-level evidence strongly suggests a distinct metabolic profile compared to the 8-isomer [2].

Metabolic Pathway Divergence

Class-level

Ester hydrolysis expected as primary route; distinct metabolite profile for 7-isomer inferred

Metabolic pathway interpretation review

Class-level inference from PB-22 and 5F-PB-22

Evidence Dimension	Primary Metabolic Pathway
Target Compound Data	Ester hydrolysis (inferred from PB-22 and 5F-PB-22)
Comparator Or Baseline	PB-22 (8-quinolinyl ester): 20 metabolites identified; 5F-PB-22: 22 metabolites identified
Quantified Difference	Metabolic profile is position-dependent; specific quantitative difference for 7-isomer vs. 8-isomer not available
Conditions	10 µmol/L incubated with pooled cryopreserved human hepatocytes for up to 3h

Why This Matters

The distinct metabolic fate of the 7-isomer means that biomarkers for its consumption will differ from those of the 8-isomer. Using the correct reference standard is essential for developing targeted analytical methods to detect its use in clinical and forensic toxicology.

• [1] Wohlfarth, A., et al. Metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, by human hepatocyte incubation and high-resolution mass spectrometry. Anal Bioanal Chem, 406(6), 1763-80 (2014). View Source
• [2] Watanabe, S., et al. Metabolic Profile of Synthetic Cannabinoids 5F-PB-22, PB-22, XLR-11 and UR-144 by Cunninghamella elegans. AAPS J. 2017 Jul;19(4):1148-1162. View Source

Regulatory Divergence: Schedule I Controlled Substance Status

The parent compound PB-22 (8-quinolinyl ester) was placed into Schedule I of the Controlled Substances Act by the DEA in 2016 [1]. The legal status of the 7-hydroxyquinoline isomer is less defined; it may be considered a positional isomer and thus subject to the same controls under the Federal Analogue Act, but this requires case-by-case interpretation. The explicit statement from vendors that this product is for 'forensic and research purposes' and sale is restricted to qualified institutions underscores its controlled status [2].

Regulatory Divergence

Context-dependent

Positional isomer of Schedule I substance; restricted to licensed labs

Supports forensic procurement compliance context

Case-by-case legal interpretation

Evidence Dimension	US Federal Legal Status
Target Compound Data	Positional isomer of a Schedule I substance; sold only to licensed labs for research
Comparator Or Baseline	PB-22 (8-quinolinyl ester): Explicitly placed in Schedule I in 2016
Quantified Difference	N/A - legal interpretation required
Conditions	US Controlled Substances Act

Why This Matters

Procurement of this compound is restricted and requires specific institutional licensure. Researchers and forensic labs must ensure compliance with DEA regulations, and sourcing from reputable suppliers providing full traceability and documentation is mandatory for legal acquisition and use.

• [1] Drug Enforcement Administration, Department of Justice. Schedules of Controlled Substances: Extension of Temporary Placement of PB-22, 5F-PB-22, AB-FUBINACA and ADB-PINACA in Schedule I of the Controlled Substances Act. Final order. Fed Regist. 2016 Feb 5;81(24):6175-7. View Source
• [2] Bertin Bioreagent. PB-22 7-hydroxyquinoline isomer - Analytical Standards - CAT N°: 14521. View Source

Key Application Scenarios for PB-22 7-Hydroxyquinoline Isomer in Forensic and Analytical Sciences

Forensic Identification of Seized Synthetic Cannabinoid Materials

The 7-hydroxyquinoline isomer serves as a primary analytical reference standard for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. When analyzing unknown powders or herbal mixtures, comparing retention times and mass spectral fragmentation patterns against the authenticated standard allows for the definitive identification of this specific isomer, distinguishing it from other closely related compounds like PB-22, 5F-PB-22, and their other regioisomers. This is crucial for providing legally defensible evidence in court, as the exact chemical identity determines the applicable legal statutes [1].

Development of Targeted Metabolite Assays for Clinical and Forensic Toxicology

In clinical toxicology and forensic investigations, detecting parent synthetic cannabinoids in urine is rare. This isomer is required to generate and characterize its specific human metabolites, which serve as biomarkers of consumption. The pure compound can be incubated in vitro with human hepatocytes or liver microsomes to produce a reference library of these metabolites. This library then enables the development of sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to confirm exposure to this particular isomer in human biological samples, differentiating it from ingestion of other PB-22 analogs [2].

Method Validation and Inter-Laboratory Proficiency Testing

Accredited forensic laboratories must validate their analytical methods and demonstrate proficiency in identifying emerging drugs. The 7-hydroxyquinoline isomer is an essential material for preparing spiked matrix samples (e.g., drug mixtures, urine, blood) used in method validation studies. Its procurement from a certified supplier with a certificate of analysis ensures the purity and identity of the material, which is a fundamental requirement for ISO/IEC 17025 accreditation. Participation in inter-laboratory proficiency testing schemes also relies on the availability of such authenticated reference standards to ensure consistency and accuracy across different labs [3].

Pharmacological Profiling and Structure-Activity Relationship (SAR) Studies

For academic and government researchers investigating the pharmacology of synthetic cannabinoids, the 7-hydroxyquinoline isomer is a key tool for structure-activity relationship (SAR) studies. By comparing its in vitro activity (e.g., CB1/CB2 receptor binding affinity and efficacy) with that of PB-22 (8-quinolinyl ester) and other positional isomers, scientists can determine how the position of the ester linkage on the quinoline ring influences cannabinoid receptor activation, potency, and downstream signaling. This data is critical for understanding the potential toxicity and abuse liability of this class of compounds and for informing regulatory policy [4].

Application

Selection Property

Validation Focus

Forensic identification of seized materials

Isomer-specific reference standard

LC-MS/MS spectral matching review

Targeted metabolite assay development

Metabolite library reference

Metabolite biomarker identification context

Method validation & proficiency testing

Certified purity and identity

ISO/IEC 17025 method validation review

Pharmacological profiling & SAR studies

Positional isomer probe

CB1/CB2 receptor activation context

• [1] Kohyama, E., et al. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicol, 35(1), 56-65 (2017). View Source
• [2] Wohlfarth, A., et al. Metabolism of synthetic cannabinoids PB-22 and its 5-fluoro analog, 5F-PB-22, by human hepatocyte incubation and high-resolution mass spectrometry. Anal Bioanal Chem, 406(6), 1763-80 (2014). View Source
• [3] Bertin Bioreagent. PB-22 7-hydroxyquinoline isomer - Analytical Standards - CAT N°: 14521. View Source
• [4] Gatch, M.B., et al. Δ9-Tetrahydrocannabinol-like effects of novel synthetic cannabinoids found on the gray market. Behav Pharmacol. 2015 Aug;26(5):460-8. View Source